1-(2-Methoxy-5-methylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea

• IUPAC Name: 1-(2-methoxy-5-methylphenyl)-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• InChI: InChI=1S/C21H27BN2O4/c1-14-10-11-18(26-6)17(12-14)24-19(25)23-16-9-7-8-15(13-16)22-27-20(2,3)21(4,5)28-22/h7-13H,1-6H3,(H2,23,24,25)
• InChI Key: FOQMPHUMVGMHPN-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)NC(=O)NC3=C(C=CC(=C3)C)OC
• Molecular Formula: C21H27BN2O4
• Molecular Weight: 382.3 g/mol
• CAS No.: 2096996-78-8

Description

1-(2-Methoxy-5-methylphenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea is a useful research compound. Its molecular formula is C21H27BN2O4 and its molecular weight is 382.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound; 97% is 382.2063875 g/mol and the complexity rating of the compound is 541. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Crystal Structure

• The compound has been used in the synthesis of boric acid ester intermediates with benzene rings. These intermediates are obtained through a three-step substitution reaction, highlighting the compound's role in the development of structurally complex molecules. The structures of these compounds are confirmed through techniques like FTIR, NMR spectroscopy, mass spectrometry, and single-crystal X-ray diffraction. This research provides insights into the crystallographic and conformational analyses of the compounds, where density functional theory (DFT) calculations align well with crystal structures determined by X-ray diffraction. Furthermore, DFT is employed to investigate the molecular electrostatic potential and frontier molecular orbitals, revealing some physicochemical properties of the compounds (Huang et al., 2021).

Enzyme Inhibition and Anticancer Investigations

• Urea derivatives, including the compound , have been synthesized and assessed for their inhibitory effects on enzymes such as urease, β-glucuronidase, and snake venom phosphodiesterase. This study also observed the effects of these compounds on a prostate cancer cell line, where a new compound demonstrated in vitro anticancer activity (Mustafa, Perveen, & Khan, 2014).

Antimicrobial Evaluation

• Novel imidazole ureas/carboxamides containing dioxaphospholanes have been synthesized and evaluated for their antimicrobial properties. These compounds represent an advancement in the synthesis of molecules with potential applications in fighting microbial infections (Rani et al., 2014).

Anticancer Agents

• The compound is part of the synthesis of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, which were designed and evaluated for their antiproliferative activity against various cancer cell lines. This research demonstrates the potential of such compounds as new anticancer agents, providing a foundation for further investigation into their effectiveness and mechanism of action (Feng et al., 2020).